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Compound of Interest

Compound Name: 4-Methyl-2-nitrophenol

Cat. No.: B089549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for 4-Methyl-2-nitrophenol (CAS No. 119-33-5), also known as 2-nitro-p-

cresol. The information is intended to support safe handling, risk assessment, and the

implementation of appropriate safety protocols in a laboratory and drug development setting.

Chemical and Physical Properties
4-Methyl-2-nitrophenol is a yellow to brownish crystalline powder.[1] A summary of its key

chemical and physical properties is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b089549?utm_src=pdf-interest
https://www.benchchem.com/product/b089549?utm_src=pdf-body
https://www.benchchem.com/product/b089549?utm_src=pdf-body
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₇H₇NO₃ [2][3]

Molecular Weight 153.14 g/mol [2][4]

Appearance
Yellow to brownish colored

crystalline powder
[1]

Melting Point 32-35 °C [2][5]

Boiling Point 125 °C at 22 mmHg [5]

Flash Point 108 °C (226.4 °F) - closed cup [1][4][5]

Density 1.24 g/mL at 25 °C [5]

Solubility

Slightly soluble in water.

Soluble in polar organic

solvents like ethanol and

methanol.

[3][6]

Vapor Pressure 0.000632 mmHg [2]

Hazard Identification and Classification
4-Methyl-2-nitrophenol is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

information.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation
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Signal Word: Warning[5]

Hazard Pictogram:

GHS07 (Exclamation Mark)[5]

Toxicological Information
The toxicological properties of 4-Methyl-2-nitrophenol have not been exhaustively

investigated, but available data indicate that it is harmful.[1] It is irritating to the eyes,

respiratory system, and skin.[1]

Toxicity
Endpoint

Species Route Value Reference

LD₅₀ (Lethal

Dose, 50%)
Rat Oral 3360 mg/kg [3]

Potential Health Effects:[1]
Inhalation: May cause respiratory tract irritation.[2]

Skin Contact: Causes skin irritation.[2] Harmful if absorbed through the skin.[2]

Eye Contact: Causes serious eye irritation.[2]

Ingestion: Toxic by ingestion.[3][7]

Experimental Protocols for Safety Assessment
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are crucial for the reliable assessment of chemical safety.

The following are summaries of key experimental methodologies relevant to the hazards of 4-
Methyl-2-nitrophenol.

Acute Oral Toxicity - OECD Test Guideline 401
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This test provides information on health hazards likely to arise from a single oral exposure to a

substance.

Test Animals: Typically rats, with at least 5 animals of the same sex per dose level.[8]

Procedure: The test substance is administered orally by gavage in graduated doses to

several groups of experimental animals, with one dose per group.[8] Animals are fasted

before administration.[8]

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.[8] The time of onset, duration, and reversibility of toxic signs are recorded.

Endpoint: The LD₅₀ value is calculated, which is the statistically estimated dose that is

expected to be lethal to 50% of the tested animals.[8]

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404
This method assesses the potential of a substance to cause skin irritation or corrosion.

Test Animals: Albino rabbits are the preferred species.

Procedure: A single dose of 0.5 g of the solid test substance is applied to a small area of

clipped skin (approximately 6 cm²) and covered with a gauze patch.[2] The exposure period

is typically 4 hours.[2] Untreated skin serves as a control.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal and daily thereafter for up to 14

days.[2]

Scoring: The severity of skin reactions is scored, and the substance is classified based on

the nature, severity, and reversibility of the lesions.[2]

Acute Eye Irritation/Corrosion - OECD Test Guideline
405
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Animals: Albino rabbits are typically used.

Procedure: A single dose of the test substance (e.g., 0.1 mL of liquid or not more than 0.1 g

of a solid) is applied into the conjunctival sac of one eye of the animal.[6] The other eye

remains untreated and serves as a control.[6]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for effects

on the cornea, iris, and conjunctiva.[6]

Scoring: Lesions are scored, and the substance is classified based on the severity and

reversibility of the ocular responses.[6]

Bacterial Reverse Mutation Test (Ames Test) - OECD
Test Guideline 471
This in vitro test is used to assess the mutagenic potential of a chemical.

Test System: Strains of Salmonella typhimurium and Escherichia coli that carry mutations in

genes involved in histidine or tryptophan synthesis, respectively.

Procedure: The bacterial tester strains are exposed to the test substance with and without an

exogenous metabolic activation system (S9 mix).[9] In the plate incorporation method, the

bacteria, test substance, and S9 mix (if used) are mixed with molten top agar and poured

onto minimal glucose agar plates.[9]

Endpoint: The number of revertant colonies (colonies that have regained the ability to

synthesize the required amino acid) is counted after 48-72 hours of incubation.[9] A

substance is considered mutagenic if it causes a dose-related increase in the number of

revertant colonies.[9]

In Vitro Mammalian Cell Micronucleus Test - OECD Test
Guideline 487
This genotoxicity test detects damage to chromosomes or the mitotic apparatus.

Test System: Mammalian cell cultures (e.g., human lymphocytes, CHO, V79, or TK6 cells).

[10]
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Procedure: Cells are exposed to the test substance with and without metabolic activation.

[11] A cytokinesis-blocking agent (e.g., cytochalasin B) is often added to identify cells that

have completed one cell division.

Endpoint: After treatment, cells are harvested and stained. The frequency of micronuclei

(small, extranuclear bodies containing chromosome fragments or whole chromosomes) is

determined in interphase cells. An increase in the frequency of micronucleated cells

indicates that the substance is genotoxic.[10][11]

Potential Signaling Pathways and Mechanisms of
Action
While the specific molecular mechanisms of 4-Methyl-2-nitrophenol toxicity are not fully

elucidated, research on related nitrophenols suggests potential pathways of interaction.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
Studies on 4-nitrophenol have indicated that it can alter the Aryl Hydrocarbon Receptor (AhR)

signaling pathway in the liver of rats. The AhR is a ligand-activated transcription factor involved

in regulating the expression of genes related to xenobiotic metabolism.
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Caption: Generalized Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Acetylcholinesterase Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://x-cellr8.com/non-regulatory-safety-testing/micronucleus/
https://www.creative-bioarray.com/Services/in-vitro-mammalian-cell-micronucleus-test-oecd-487.htm
https://x-cellr8.com/non-regulatory-safety-testing/micronucleus/
https://www.benchchem.com/product/b089549?utm_src=pdf-body
https://www.benchchem.com/product/b089549?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Methyl-2-nitrophenol has been demonstrated to inhibit the activity of acetylcholinesterase in

Sprague Dawley rats.[3] Acetylcholinesterase is a critical enzyme that breaks down the

neurotransmitter acetylcholine in the nervous system. Inhibition of this enzyme leads to an

accumulation of acetylcholine, which can result in overstimulation of nerves and muscles.
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Caption: Mechanism of acetylcholinesterase (AChE) inhibition.

Safe Handling and Emergency Procedures
Engineering Controls

Use in a well-ventilated area, preferably in a chemical fume hood.[12]

Ensure eyewash stations and safety showers are readily accessible.[12]
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Personal Protective Equipment (PPE)[5]
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear compatible chemical-resistant gloves and protective clothing to

prevent skin contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

appropriate cartridges for organic vapors and particulates.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][12]

Keep away from incompatible materials such as acid anhydrides, acid chlorides, and

oxidizing agents.[12]

First Aid Measures[1]
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get medical attention immediately.

Spill and Disposal
Spills: Sweep up the material, then place it into a suitable, closed container for disposal.

Avoid generating dust.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Logical Workflow for In Vitro Toxicity Assessment
A tiered approach is often employed to assess the potential toxicity of a chemical, starting with

in vitro assays to minimize animal testing.

Test Substance:
4-Methyl-2-nitrophenol

Cytotoxicity Assays
(e.g., MTT, Neutral Red Uptake)

Genotoxicity Assays In Vitro Immunotoxicity Assays
(e.g., Lymphocyte Proliferation, Cytokine Production)

Ames Test (OECD 471)
- Bacterial Mutagenicity -

In Vitro Micronucleus Test (OECD 487)
- Chromosomal Damage -

Data Analysis and
Hazard Characterization

Risk Assessment and
Need for In Vivo Testing

Click to download full resolution via product page

Caption: A logical workflow for in vitro toxicity assessment.

This guide is intended to provide essential health and safety information for 4-Methyl-2-
nitrophenol. It is not exhaustive, and users should always consult the most current Safety

Data Sheet (SDS) and relevant institutional safety protocols before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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